Isothiazolo[5,4-D]pyrimidin-4(5H)-one

• IUPAC Name: 5H-[1,2]thiazolo[5,4-d]pyrimidin-4-one
• InChI: InChI=1S/C5H3N3OS/c9-4-3-1-8-10-5(3)7-2-6-4/h1-2H,(H,6,7,9)
• InChI Key: HIYCYXBDQNHAGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=NSC2=C1C(=O)NC=N2
• Molecular Formula: C5H3N3OS
• Molecular Weight: 153.16 g/mol

Description

Isothiazolo[5,4-D]pyrimidin-4(5H)-one is a chemical compound that has been studied for its potential applications in various fields. It has been used as a scaffold in the synthesis of a series of IDO1 inhibitors, which are promising for immunomodulation of several pathological conditions, especially cancers. It has also been mentioned as a derivative in the context of calcium receptor antagonists.

Synthesis Analysis

The synthesis of Isothiazolo[5,4-D]pyrimidin-4(5H)-one involves a 6- or 7-step synthetic procedure. This process allows for a systematic investigation of the structure-activity relationships of the described scaffold.

Scientific Research Applications

Synthesis and Structural Characterization

Isothiazolo[5,4-d]pyrimidin-4(5H)-one derivatives have been explored for their potential in various biological applications, with a focus on their synthesis and structural characterization. Studies have demonstrated innovative methods for synthesizing these compounds, including the development of novel protocols for solid-phase synthesis and identifying unique scaffold libraries for drug discovery. These efforts have led to the creation of diverse derivatives with a range of physicochemical properties and potential for high therapeutic efficacy (Lim, Abdildinova, & Gong, 2021).

Biological Applications

Isothiazolo[5,4-d]pyrimidin-4(5H)-one derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Specific studies have highlighted their potential as antimicrobial agents with significant activity against various microbial strains (Habib, Soliman, El-Tombary, El‐Hawash, & Shaaban, 2007). Additionally, certain derivatives have shown promising anticancer activities, with research focused on identifying compounds with potent antiproliferative effects against a variety of cancer cell lines (Lauria, Patella, Abbate, Martorana, & Almerico, 2013).

Material Science Applications

In material science, Isothiazolo[5,4-d]pyrimidin-4(5H)-one derivatives have been studied for their potential as novel fluorescent sensors. These compounds have been developed for the selective detection of biologically significant molecules such as cysteine and glutathione, demonstrating their versatility beyond pharmaceutical applications (Tan, Du, Yang, & Ma, 2015).

Mechanism of Action

Target of Action

• RIPK1 is involved in the necroptosis pathway , which regulates inflammatory signaling and cell death in various diseases, including inflammatory and neurodegenerative disorders .

Mode of Action

• Notably, it does not significantly affect RIPK3, another kinase involved in necroptosis .

Pharmacokinetics

• Isothiazolo[5,4-D]pyrimidin-4(5H)-one exhibits favorable properties:
  • Safety Profiles : In vitro safety assessments (hERG and CYP assays) indicate low risk .